N-[4-({2-[(furan-2-yl)formamido]ethyl}carbamoyl)phenyl]-4-methylbenzamide

• IUPAC Name: N-[2-[[4-[(4-methylbenzoyl)amino]benzoyl]amino]ethyl]furan-2-carboxamide
• InChI: InChI=1S/C22H21N3O4/c1-15-4-6-17(7-5-15)21(27)25-18-10-8-16(9-11-18)20(26)23-12-13-24-22(28)19-3-2-14-29-19/h2-11,14H,12-13H2,1H3,(H,23,26)(H,24,28)(H,25,27)
• InChI Key: IRQVLNBUNIGBKA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)C(=O)NCCNC(=O)C3=CC=CO3
• Molecular Formula: C22H21N3O4
• Molecular Weight: 391.4 g/mol

Description

N-[4-({2-[(furan-2-yl)formamido]ethyl}carbamoyl)phenyl]-4-methylbenzamide (hereafter referred to as “the compound”) is an organic molecule that has been studied for its potential therapeutic and laboratory applications. The compound’s structure is composed of nitrogen, carbon, hydrogen, and oxygen atoms, and it is a derivative of benzamide. The compound is a synthetic molecule, and its synthesis has been explored and optimized for use in laboratory experiments.

Scientific Research Applications

The compound has a wide range of scientific research applications. It has been studied for its potential therapeutic effects, particularly as an anti-inflammatory agent. It has also been studied for its potential effects on the central nervous system and its ability to modulate the release of neurotransmitters. Additionally, the compound has been studied for its potential effects on the immune system, specifically its ability to modulate the activity of cytokines and chemokines.

Mechanism of Action

The compound’s mechanism of action is not yet fully understood. However, it is believed to act on the central nervous system by modulating the release of neurotransmitters and on the immune system by modulating the activity of cytokines and chemokines. Additionally, it is believed to have anti-inflammatory effects.
Biochemical and Physiological Effects
The compound has been studied for its potential biochemical and physiological effects. It has been shown to modulate the release of neurotransmitters in the central nervous system, which could potentially lead to improved cognitive function and behavior. Additionally, it has been shown to modulate the activity of cytokines and chemokines in the immune system, which could potentially lead to improved immune system function. The compound has also been shown to have anti-inflammatory effects, which could potentially lead to improved tissue health.

Advantages and Limitations for Lab Experiments

The compound has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and the synthesis process has been optimized for use in laboratory experiments. Additionally, the compound is relatively stable and can be stored for extended periods of time. However, the compound has some limitations for use in laboratory experiments. It is not yet fully understood how the compound works, and its mechanism of action is still being studied. Additionally, the compound is not yet approved for therapeutic use, and further research is needed before it can be used in humans.

Future Directions

The compound has potential for use in a wide range of scientific research applications. Future research should focus on further exploring the compound’s mechanism of action and potential therapeutic effects. Additionally, further research should focus on optimizing the synthesis process for use in laboratory experiments. Furthermore, further research should focus on developing methods to improve the stability of the compound for extended storage. Finally, further research should focus on exploring the potential for the compound to be used in humans.

Synthesis Methods

The compound can be synthesized through a multi-step process. The first step is to prepare 4-methylbenzamide by reacting 4-methylbenzoyl chloride with ammonia. The second step involves the formation of 2-[(furan-2-yl)formamido]ethyl chloride by reacting 2-furaldehyde with thionyl chloride. The third step involves the formation of N-[4-({2-[(furan-2-yl)formamido]ethyl}carbamoyl)phenyl]-4-methylbenzamide by reacting 4-methylbenzamide with 2-[(furan-2-yl)formamido]ethyl chloride. The compound can also be synthesized through a one-step reaction by reacting 4-methylbenzoyl chloride with 2-[(furan-2-yl)formamido]ethyl amine.